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Compound of Interest

Compound Name: 3-(Methylthio)-N-phenylaniline

Cat. No.: B089185

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylthio)-N-phenylaniline is a chemical compound of interest in various fields of
chemical synthesis. Its structure, featuring a methylthio group on one of the aniline rings,
suggests its potential as a building block in the development of novel molecules with
applications in pharmaceuticals, dyes, and pigments. This technical guide provides a summary
of the currently available chemical and physical properties of 3-(Methylthio)-N-phenylaniline.
It is important to note that while general information is available, detailed experimental
protocols, comprehensive spectral analyses, and in-depth biological activity studies for this
specific compound are limited in publicly accessible scientific literature.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(Methylthio)-N-phenylaniline is
presented in the table below. This data is essential for its handling, characterization, and use in
synthetic applications.
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Property Value Reference
CAS Number 13313-45-6 [1]
Molecular Formula Ci13Hi3NS [1]
Molecular Weight 215.31 g/mol [1]

Physical Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Storage Conditions Sealed in dry, 2-8°C [1]

Synthesis

A general method for the synthesis of 3-(Methylthio)-N-phenylaniline has been described,

although a detailed experimental protocol with specific reaction conditions, purification

methods, and characterization data is not readily available. The synthesis generally involves

the coupling of 3-(methylthio)aniline with a phenylating agent.

General Synthesis Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 3-(Methylthio)-N-

phenylaniline.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.bldpharm.com/products/13313-45-6.html
https://www.bldpharm.com/products/13313-45-6.html
https://www.bldpharm.com/products/13313-45-6.html
https://www.bldpharm.com/products/13313-45-6.html
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/product/b089185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions
l ) . . l Phenylating Agent Catalyst
3-(Methylthio)aniline Ge.g., Phenylboronic Acid) (e.g., Palladium-based) Base Solvent
Proc

i Coupling Reaction

/Workup & Puriﬁcation\

[Column Chromatographa

G J

Product

4

G—(Methylthio)—N—phenyIaniIina

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(Methylthio)-N-phenylaniline.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
(Methylthio)-N-phenylaniline are not currently available in the surveyed scientific literature.
Researchers planning to work with this compound would need to develop and optimize these
protocols based on general principles of organic synthesis and analytical chemistry.

Spectral Data
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No specific experimental *H NMR or 3C NMR spectral data for 3-(Methylthio)-N-
phenylaniline has been found in the public domain. For confirmation of the structure,
researchers would need to acquire and interpret this data independently. As a reference, 13C
NMR data for the related compound, 3-(methylthio)aniline, is available[2].

Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activity of 3-(Methylthio)-N-
phenylaniline. No studies on its cytotoxicity, pharmacological effects, or involvement in any
cellular signaling pathways have been identified. While some research exists on the biological
activities of compounds containing a (methylthio)phenyl group, this information is not specific to
3-(Methylthio)-N-phenylaniline and therefore cannot be directly extrapolated[3]. For instance,
a general protocol for assessing cytotoxicity using an MTT assay is available, which could be
adapted for future studies on this compound[3].

MTT Assay for Cytotoxicity (General Protocol)
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Caption: A general workflow for a cytotoxicity MTT assay.
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Conclusion

3-(Methylthio)-N-phenylaniline remains a compound with potential for further exploration in
various chemical and biological applications. However, the current body of scientific literature
lacks the detailed experimental and analytical data necessary for a comprehensive
understanding of its properties and potential. This guide summarizes the available information
and highlights the areas where further research is required to fully characterize this compound
and unlock its potential for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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